Methylene-6-(3-formylallylidene)penicillanate pivalate
Methylene-6-(3-formylallylidene)penicillanate pivalate
Brand Name:
Vulcanchem
CAS No.:
142449-95-4
VCID:
VC21173345
InChI:
InChI=1S/C18H23NO6S/c1-17(2,3)16(23)25-10-24-15(22)12-18(4,5)26-14-11(8-6-7-9-20)13(21)19(12)14/h6-9,12,14H,10H2,1-5H3/b7-6+,11-8-/t12-,14+/m0/s1
SMILES:
CC1(C(N2C(S1)C(=CC=CC=O)C2=O)C(=O)OCOC(=O)C(C)(C)C)C
Molecular Formula:
C18H23NO6S
Molecular Weight:
381.4 g/mol
Methylene-6-(3-formylallylidene)penicillanate pivalate
CAS No.: 142449-95-4
Cat. No.: VC21173345
Molecular Formula: C18H23NO6S
Molecular Weight: 381.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 142449-95-4 |
|---|---|
| Molecular Formula | C18H23NO6S |
| Molecular Weight | 381.4 g/mol |
| IUPAC Name | 2,2-dimethylpropanoyloxymethyl (2S,5R,6Z)-3,3-dimethyl-7-oxo-6-[(E)-4-oxobut-2-enylidene]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
| Standard InChI | InChI=1S/C18H23NO6S/c1-17(2,3)16(23)25-10-24-15(22)12-18(4,5)26-14-11(8-6-7-9-20)13(21)19(12)14/h6-9,12,14H,10H2,1-5H3/b7-6+,11-8-/t12-,14+/m0/s1 |
| Standard InChI Key | GCENSIWSRGSXJV-NNIBJMICSA-N |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)/C(=C\C=C\C=O)/C2=O)C(=O)OCOC(=O)C(C)(C)C)C |
| SMILES | CC1(C(N2C(S1)C(=CC=CC=O)C2=O)C(=O)OCOC(=O)C(C)(C)C)C |
| Canonical SMILES | CC1(C(N2C(S1)C(=CC=CC=O)C2=O)C(=O)OCOC(=O)C(C)(C)C)C |
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